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Compound of Interest

Compound Name: 3-Ethoxythiophenol

Cat. No.: B1585842 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Ethoxythiophenol

Introduction
3-Ethoxythiophenol is an organosulfur compound that presents as a colorless liquid with a

characteristic stench.[1] As a derivative of thiophenol, it is of interest to researchers and

professionals in drug development and chemical synthesis due to the versatile reactivity of its

thiol group. A thorough understanding of its physical properties, such as boiling point and

density, is fundamental for its safe handling, application in synthetic protocols, and for the

design of processes in which it is a component. This guide provides a detailed overview of

these key physical characteristics and outlines the experimental procedures for their

determination.

Core Physical Properties
The boiling point and density are critical physical constants that provide insight into the

intermolecular forces and the purity of a substance. For 3-Ethoxythiophenol, these properties

are essential for purification processes like distillation and for calculating mass-to-volume

relationships in reaction setups.

Data Summary
The experimentally determined physical properties of 3-Ethoxythiophenol are summarized in

the table below.
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Physical Property Value Conditions

Boiling Point 238 - 239 °C
Standard atmospheric

pressure

Density 1.096 g/cm³ at 25 °C

Data sourced from the Safety Data Sheet for 3-Ethoxythiophenol.[1]

Experimental Determination of Physical Properties
Accurate measurement of boiling point and density is crucial for the verification of a

substance's identity and purity. The following sections detail the methodologies for these

determinations, grounded in established laboratory practices.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[2] Distillation is a common method for both purifying liquids and determining their

boiling points.[3]

Apparatus Setup: Assemble a simple distillation apparatus in a fume hood due to the

compound's stench and potential hazards.[1][4] This includes a round-bottom flask, a

condenser, a thermometer, and a receiving flask. Ensure all glassware is dry.

Sample Preparation: Place approximately 10-15 mL of 3-Ethoxythiophenol into the round-

bottom flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm of the distillation head. This ensures an accurate reading of the

vapor temperature as it passes into the condenser.

Heating: Gently heat the flask. As the liquid boils, the vapor will rise and condense in the

condenser.

Data Collection: Record the temperature at which a steady stream of distillate is collected.

This stable temperature is the boiling point of the liquid.[4]
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Safety Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat.[1] Handle the compound in a well-ventilated area.[1]

Density Determination
Density is a measure of mass per unit volume and is a characteristic property of a substance. A

straightforward and accurate method for determining the density of a liquid is by measuring the

mass of a known volume.[5]

Mass of Empty Container: Using an analytical balance, accurately measure the mass of a

clean, dry volumetric flask or pycnometer.

Volume of Liquid: Carefully fill the container to the calibration mark with 3-
Ethoxythiophenol. Ensure the liquid level is read at the bottom of the meniscus.

Mass of Filled Container: Measure the mass of the container with the liquid.

Calculation: Calculate the density using the formula: Density = (Mass of Filled Container -

Mass of Empty Container) / Volume of Liquid[5]

Temperature Control: Record the ambient temperature as density is temperature-dependent.

For high accuracy, perform the measurement in a temperature-controlled water bath.

Repeatability: Repeat the measurement at least three times and calculate the average to

ensure precision and accuracy.[5][6]

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of 3-Ethoxythiophenol.
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Start: Characterization of 3-Ethoxythiophenol

Click to download full resolution via product page

Caption: Experimental workflows for boiling point and density determination.

Conclusion
The physical properties of 3-Ethoxythiophenol, namely its boiling point of 238-239 °C and

density of 1.096 g/cm³ at 25 °C, are foundational data for its use in research and development.

[1] The experimental protocols outlined in this guide provide a framework for the accurate and

safe determination of these properties. Adherence to these methodologies ensures the
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generation of reliable data, which is paramount for the successful application of this chemical

compound in various scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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